Cas no 2171757-78-9 (10-(3,3-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane)

• Product Name: 10-(3,3-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane
• CAS No: 2171757-78-9
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 6412045
• PubChem ID: 165841854
• Update Time: 2025-09-18

10-(3,3-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(3,3-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane
• 10-(3,3-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane
• 2171757-78-9
• EN300-1637821

• Inchi： 1S/C14H28N2O/c1-13(2,3)6-5-12-14(17-10-8-15-12)7-9-16(4)11-14/h12,15H,5-11H2,1-4H3
• InChI Key： ROMQTZUORJHVSG-UHFFFAOYSA-N
• SMILES： O1CCNC(CCC(C)(C)C)C21CN(C)CC2

Computed Properties

• Exact Mass: 240.220163521g/mol
• Monoisotopic Mass: 240.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.5Ų

Additional information on 10-(3,3-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane

Comprehensive Overview of 10-(3,3-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane (CAS No. 2171757-78-9)

The compound 10-(3,3-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane (CAS No. 2171757-78-9) is a spirocyclic organic molecule featuring a unique structural framework. Its molecular architecture combines a diazaspiro[4.5]decane core with a 3,3-dimethylbutyl substituent, making it a subject of interest in pharmaceutical and materials science research. The presence of both nitrogen and oxygen heteroatoms in its spirocyclic system enhances its potential for diverse applications, including drug discovery and functional material design.

Recent advancements in spirocyclic compounds have drawn significant attention due to their conformational rigidity and bioactivity. The 6-oxa-2,9-diazaspiro[4.5]decane moiety, in particular, is known for its ability to mimic peptide backbones, making it a valuable scaffold in medicinal chemistry. Researchers are actively exploring its role in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in drug development. The 3,3-dimethylbutyl side chain further contributes to lipophilicity, potentially improving membrane permeability—a critical factor in optimizing drug candidates.

From a synthetic perspective, CAS No. 2171757-78-9 poses intriguing challenges and opportunities. Its spirocyclic structure requires precise stereochemical control during synthesis, often involving multicomponent reactions or catalyzed cyclizations. These methodologies align with the growing demand for sustainable and efficient synthetic routes, a trend highlighted in recent green chemistry initiatives. The compound’s stability under physiological conditions also makes it a candidate for prodrug design, addressing concerns about bioavailability in modern therapeutics.

In the context of AI-driven drug discovery, 10-(3,3-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane exemplifies how computational tools can predict molecular interactions. Platforms like AlphaFold and molecular docking simulations are increasingly used to study such compounds, reducing reliance on traditional trial-and-error approaches. This synergy between experimental and computational chemistry is reshaping R&D pipelines, as evidenced by its prominence in high-throughput screening studies.

Beyond pharmaceuticals, this compound’s spirocyclic framework holds promise for advanced materials. Its rigid structure could be leveraged in supramolecular chemistry to design sensors or catalysts. The 6-oxa-2,9-diazaspiro[4.5]decane unit’s polarity may also facilitate applications in ionic liquids or polymeric matrices, addressing industrial needs for thermally stable materials. Such interdisciplinary potential underscores its relevance in both academic and industrial settings.

As regulatory landscapes evolve, compounds like CAS No. 2171757-78-9 are scrutinized for safety profiles and environmental impact. Researchers emphasize structure-activity relationship (SAR) studies to mitigate risks while maximizing efficacy. This aligns with global trends toward precision medicine and sustainable chemistry, ensuring that innovations like this spirocyclic derivative meet ethical and scientific standards.

In summary, 10-(3,3-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane represents a versatile and scientifically compelling molecule. Its integration into drug discovery, material science, and computational modeling reflects the convergence of modern scientific disciplines. Continued research into its properties and applications will likely yield breakthroughs, reinforcing its status as a high-value compound in contemporary chemistry.